Cas no 2649035-37-8 (N-{4-(aminomethyl)-2-fluorophenylmethyl}-3-phenyl-4,5-dihydro-1,2-oxazole-5-carboxamide)

• Product Name: N-{4-(aminomethyl)-2-fluorophenylmethyl}-3-phenyl-4,5-dihydro-1,2-oxazole-5-carboxamide
• CAS No: 2649035-37-8
• MF: C₁₈H₁₈FN₃O₂
• MW: 327.352827548981
• MDL: MFCD32679507
• CID: 5679754
• PubChem ID: 154578144
• Update Time: 2025-10-25

N-{4-(aminomethyl)-2-fluorophenylmethyl}-3-phenyl-4,5-dihydro-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2649035-37-8
• N-{[4-(aminomethyl)-2-fluorophenyl]methyl}-3-phenyl-4,5-dihydro-1,2-oxazole-5-carboxamide
• EN300-26675948
• N-{4-(aminomethyl)-2-fluorophenylmethyl}-3-phenyl-4,5-dihydro-1,2-oxazole-5-carboxamide

• MDL： MFCD32679507
• Inchi： 1S/C18H18FN3O2/c19-15-8-12(10-20)6-7-14(15)11-21-18(23)17-9-16(22-24-17)13-4-2-1-3-5-13/h1-8,17H,9-11,20H2,(H,21,23)
• InChI Key： HCBXJEWXKIJXNG-UHFFFAOYSA-N
• SMILES： FC1C=C(CN)C=CC=1CNC(C1CC(C2C=CC=CC=2)=NO1)=O

Computed Properties

• Exact Mass: 327.13830499g/mol
• Monoisotopic Mass: 327.13830499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 76.7Ų

Additional information on N-{4-(aminomethyl)-2-fluorophenylmethyl}-3-phenyl-4,5-dihydro-1,2-oxazole-5-carboxamide

Introduction to N-{4-(aminomethyl-2-fluorophenylmethyl)-3-phenyl-4,5-dihydro-1,2-oxazole-5-carboxamide} (CAS No. 2649035-37-8)

N-{4-(aminomethyl-2-fluorophenylmethyl)-3-phenyl-4,5-dihydro-1,2-oxazole-5-carboxamide} is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2649035-37-8, represents a novel molecular entity with a unique structural framework that combines several pharmacophoric elements. The presence of an aminomethyl group and a fluorophenylmethyl moiety suggests potential interactions with biological targets, while the oxazole ring system introduces additional functional diversity. Such structural features make this compound a promising candidate for further exploration in drug discovery and development.

The compound's molecular architecture is characterized by a central oxazole core, which is flanked by aromatic and aliphatic substituents. The aminomethyl-2-fluorophenylmethyl group at the 4-position of the oxazole ring is particularly noteworthy, as it may contribute to the compound's binding affinity and selectivity towards specific biological receptors. This arrangement is reminiscent of molecules that have been investigated for their potential in modulating various signaling pathways, including those involved in inflammation, pain perception, and neurodegenerative disorders.

In recent years, there has been growing interest in heterocyclic compounds, especially those containing the oxazole scaffold, due to their wide range of biological activities. The oxazole-5-carboxamide moiety in this compound not only adds to its structural complexity but also opens up possibilities for further derivatization and optimization. Such modifications can be tailored to enhance pharmacokinetic properties, such as solubility and metabolic stability, which are critical factors in the development of new therapeutic agents.

The significance of the N-{} strong>-prefix in the name indicates that this compound is likely part of a larger family of derivatives or analogs. This notation is commonly used in medicinal chemistry to denote a specific substituent attachment point on the parent structure. In this case, the attachment appears to be at the nitrogen atom of an amide bond, which is a common feature in bioactive molecules. The amide functionality itself can serve as a hydrogen bond acceptor or donor, thereby influencing both binding affinity and pharmacological activity.

The presence of both aromatic and aliphatic components in this molecule suggests potential interactions with multiple biological targets. For instance, the < strong >fluorophenylmethyl strong >group may interact with lipophilic pockets of proteins or enzymes, while the < strong >aminomethyl strong >group could engage in polar interactions with charged or polar residues on biological surfaces. Such dual interactions could be exploited to develop molecules with enhanced binding affinity and selectivity.

The synthesis of N-{4-(< strong >aminomethyl strong >)-< strong >2-fluorophenylmethyl strong >)-3-< strong >phenyl strong >-4,5-dihydro-1,
2-< strong >oxazole strong >]-5-carboxamide involves several key steps that highlight its synthetic complexity. The construction of the < strong >oxazole strong >
ring system typically requires cyclization reactions between appropriate precursors under controlled conditions. The introduction of the
< strong >aminomethyl strong >
and fluorophenylmethyl groups would likely involve nucleophilic substitution or condensation reactions.
These synthetic strategies require careful optimization to ensure high yields and purity.

In terms of potential applications, this compound could serve as a valuable scaffold for developing novel therapeutics. Its structural features are reminiscent of molecules that have shown promise in preclinical studies for various indications. For example, derivatives of the oxazole scaffold have been investigated for their potential role in treating neurological disorders due to their ability to cross the blood-brain barrier and interact with central nervous system receptors.
Similarly,
the amide functionality could be exploited to develop
compounds with anti-inflammatory or analgesic properties.

The investigation into N-{4-(< strong >aminomethyl strong >
) -< br/>) -2-fluorophenylmethyl }]-3-phe nyl -4 ,5-dihydro -1 ,2 oxazole -5-carboxamide also aligns with broader trends in drug discovery that emphasize rational design based on structural insights.
High-throughput screening (HTS) combined with computational modeling has enabled researchers to identify promising candidates more efficiently than traditional methods alone.
This approach has been instrumental in accelerating the development pipeline for new therapeutics.

The future directions for research involving this compound could include both computational studies and experimental validation.
Computational methods such as molecular docking can provide insights into how this molecule might interact with biological targets at an atomic level.
Such studies can help guide medicinal chemists toward optimizing potency , selectivity , and pharmacokinetic properties . Additionally , experimental work such as
in vitro assays could confirm these predictions by measuring direct interactions between this compound
and relevant biological systems . These combined efforts would provide a comprehensive understanding
of its potential therapeutic applications .